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Compound of Interest

Compound Name: 2-Chloro-3,8-dimethylquinoline

CAS No.: 108097-04-7

Cat. No.: B034373

Get Quote

Introduction
In the landscape of heterocyclic chemistry, substituted quinolines represent a cornerstone for

the development of novel therapeutic agents and functional materials. Their unique electronic

and structural properties make them privileged scaffolds in medicinal chemistry. Among these,

2-Chloro-3,8-dimethylquinoline stands as a valuable intermediate, offering multiple reaction

sites for further molecular elaboration. A thorough understanding of its spectroscopic

characteristics is paramount for unambiguous identification, purity assessment, and predicting

its reactivity.

This guide provides an in-depth analysis of the nuclear magnetic resonance (NMR), infrared

(IR), and mass spectrometry (MS) data of 2-Chloro-3,8-dimethylquinoline. As experimental

spectra for this specific compound are not widely published, this document leverages high-

fidelity predicted data, contextualized with established principles of spectroscopic interpretation

for quinoline derivatives. The methodologies presented herein are grounded in standard
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laboratory practices, offering a robust framework for researchers in organic synthesis and drug

discovery.

Molecular Structure and Atom Numbering
For clarity in the subsequent spectroscopic analysis, the atoms of 2-Chloro-3,8-
dimethylquinoline are numbered according to IUPAC conventions. This numbering system

will be used consistently throughout this guide to assign specific spectral signals to their

corresponding nuclei.

Caption: Molecular structure of 2-Chloro-3,8-dimethylquinoline with IUPAC numbering.

¹H Nuclear Magnetic Resonance (¹H NMR)
Spectroscopy
Proton NMR spectroscopy provides critical information about the electronic environment of

hydrogen atoms in a molecule. For 2-Chloro-3,8-dimethylquinoline, the ¹H NMR spectrum is

predicted to exhibit distinct signals for the aromatic protons and the two methyl groups.

Predicted ¹H NMR Data (400 MHz, CDCl₃)

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~ 7.85 s 1H H-4

~ 7.55 d 1H H-5

~ 7.35 t 1H H-6

~ 7.20 d 1H H-7

~ 2.70 s 3H 8-CH₃

~ 2.50 s 3H 3-CH₃

Note: These are predicted values from NMRDB.org and may vary slightly from experimental

results.
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Interpretation of the ¹H NMR Spectrum

The predicted ¹H NMR spectrum reveals several key features that are consistent with the

structure of 2-Chloro-3,8-dimethylquinoline.

Aromatic Region (7.0-8.0 ppm): Four signals are expected in this region, corresponding to

the four protons on the quinoline ring system. The downfield chemical shifts are

characteristic of protons attached to an aromatic system.

The singlet at approximately 7.85 ppm is assigned to the H-4 proton. Its singlet nature is

due to the absence of adjacent protons for spin-spin coupling.

The protons on the benzene ring (H-5, H-6, and H-7) are expected to appear as a doublet,

a triplet, and a doublet, respectively, due to ortho-coupling. The specific chemical shifts are

influenced by the electronic effects of the substituents.

Aliphatic Region (2.0-3.0 ppm): Two sharp singlets are predicted in this region,

corresponding to the two methyl groups.

The singlet at around 2.70 ppm is assigned to the methyl group at the C-8 position.

The singlet at approximately 2.50 ppm corresponds to the methyl group at the C-3

position.

The integration values for each signal are consistent with the number of protons they

represent.

Experimental Protocol for ¹H NMR Spectroscopy
This protocol provides a standardized procedure for acquiring a high-quality ¹H NMR spectrum

of a quinoline derivative.[1][2]

Sample Preparation:

Accurately weigh 5-10 mg of 2-Chloro-3,8-dimethylquinoline.

Dissolve the sample in approximately 0.6 mL of deuterated chloroform (CDCl₃) in a clean,

dry NMR tube.
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For precise chemical shift referencing, a small amount of tetramethylsilane (TMS) can be

added as an internal standard (0 ppm).

Cap the NMR tube and gently invert it several times to ensure the sample is fully dissolved

and the solution is homogeneous.

Instrument Setup and Data Acquisition:

The data should be acquired on a 400 MHz (or higher) NMR spectrometer.

Lock the spectrometer's magnetic field on the deuterium signal of the CDCl₃.

Shim the magnetic field to optimize its homogeneity, aiming for sharp and symmetrical

peaks.

Acquire the spectrum using a standard single-pulse experiment. Key parameters to set

include the spectral width (e.g., -2 to 12 ppm), acquisition time (typically 2-4 seconds), and

a relaxation delay of 1-5 seconds.

The number of scans should be adjusted to achieve an adequate signal-to-noise ratio

(typically 16 or 32 scans for a sample of this concentration).

Data Processing:

Apply a Fourier transform to the acquired free induction decay (FID).

Phase the resulting spectrum to ensure all peaks are in the positive absorptive mode.

Calibrate the chemical shift axis by setting the TMS peak to 0.00 ppm.

Integrate the signals to determine the relative number of protons for each resonance.

¹³C Nuclear Magnetic Resonance (¹³C NMR)
Spectroscopy
Carbon-13 NMR spectroscopy provides information about the carbon skeleton of a molecule. In

the proton-decoupled ¹³C NMR spectrum of 2-Chloro-3,8-dimethylquinoline, eleven distinct

signals are expected, one for each unique carbon atom.
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Predicted ¹³C NMR Data (100 MHz, CDCl₃)

Chemical Shift (δ, ppm) Assignment

~ 150.5 C-2

~ 147.0 C-8a

~ 145.5 C-4a

~ 135.0 C-4

~ 132.0 C-8

~ 128.5 C-6

~ 127.0 C-5

~ 125.5 C-7

~ 124.0 C-3

~ 20.0 8-CH₃

~ 18.5 3-CH₃

Note: These are predicted values from NMRDB.org and may vary slightly from experimental

results.

Interpretation of the ¹³C NMR Spectrum

The predicted chemical shifts for the carbon atoms are in agreement with the proposed

structure.

Aromatic Region (120-155 ppm): The nine signals in this region correspond to the sp²-

hybridized carbons of the quinoline ring.

The signal for C-2 is expected to be significantly downfield due to its attachment to the

electronegative nitrogen and chlorine atoms.

The quaternary carbons (C-4a, C-8a) also appear in the downfield region of the aromatic

spectrum.
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The remaining signals correspond to the other carbons of the quinoline nucleus, with their

specific shifts influenced by the substituents.

Aliphatic Region (15-25 ppm): The two upfield signals are characteristic of the sp³-hybridized

carbons of the two methyl groups.

Experimental Protocol for ¹³C NMR Spectroscopy
This protocol outlines the steps for acquiring a standard proton-decoupled ¹³C NMR spectrum.

[1][2]

Sample Preparation:

Accurately weigh 20-50 mg of 2-Chloro-3,8-dimethylquinoline. A higher concentration is

generally required for ¹³C NMR compared to ¹H NMR due to the lower natural abundance

of the ¹³C isotope.

Dissolve the sample in approximately 0.6 mL of CDCl₃ in a clean, dry NMR tube.

Add TMS as an internal standard if desired.

Instrument Setup and Data Acquisition:

Use a 100 MHz (or higher) NMR spectrometer.

Lock and shim the instrument as described for ¹H NMR.

Acquire the spectrum using a proton-decoupled pulse sequence (e.g., zgpg30).

Due to the longer relaxation times of carbon nuclei and the low natural abundance of ¹³C,

a significantly larger number of scans (e.g., 1024 or more) and a longer acquisition time

are typically necessary to obtain a good signal-to-noise ratio.

Data Processing:

Apply a Fourier transform to the FID.

Phase the spectrum.
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Calibrate the chemical shift axis using the TMS signal (0.00 ppm) or the solvent signal

(CDCl₃ at 77.16 ppm).

Infrared (IR) Spectroscopy
Infrared spectroscopy is a powerful technique for identifying the functional groups present in a

molecule. The IR spectrum of 2-Chloro-3,8-dimethylquinoline is expected to show

characteristic absorption bands corresponding to the vibrations of its chemical bonds.

Predicted Key IR Absorption Bands

Wavenumber (cm⁻¹) Vibration Type

3100-3000 C-H stretching (aromatic)

2980-2850 C-H stretching (aliphatic, CH₃)

1600-1450 C=C and C=N stretching (quinoline ring)

1450-1350 C-H bending (aliphatic, CH₃)

850-750 C-H out-of-plane bending (aromatic)

800-600 C-Cl stretching

Interpretation of the IR Spectrum

The predicted IR spectrum will be dominated by absorptions arising from the quinoline core

and the methyl and chloro substituents.

C-H Stretching: Aromatic C-H stretching vibrations typically appear as a group of weak to

medium bands above 3000 cm⁻¹. The aliphatic C-H stretching of the methyl groups will be

observed as bands just below 3000 cm⁻¹.

Quinoline Ring Vibrations: The stretching vibrations of the C=C and C=N bonds within the

quinoline ring will give rise to a series of sharp bands in the 1600-1450 cm⁻¹ region.

C-H Bending: The in-plane and out-of-plane bending vibrations of the aromatic C-H bonds,

as well as the bending vibrations of the methyl C-H bonds, will appear in the fingerprint
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region (below 1500 cm⁻¹).

C-Cl Stretching: A moderate to strong absorption band corresponding to the C-Cl stretching

vibration is expected in the 800-600 cm⁻¹ range.

Experimental Protocol for IR Spectroscopy
This protocol describes a common method for obtaining the IR spectrum of a solid sample.

Sample Preparation (KBr Pellet Method):

Grind a small amount (1-2 mg) of 2-Chloro-3,8-dimethylquinoline with approximately

100-200 mg of dry potassium bromide (KBr) powder in an agate mortar and pestle.

Transfer the finely ground powder to a pellet press.

Apply pressure to form a thin, transparent KBr pellet.

Data Acquisition:

Record a background spectrum of the empty sample compartment of the FT-IR

spectrometer.

Place the KBr pellet in the sample holder.

Acquire the sample spectrum, typically by co-adding 16 or 32 scans over a range of 4000-

400 cm⁻¹.

Data Processing:

The instrument software will automatically ratio the sample spectrum against the

background spectrum to produce the final absorbance or transmittance spectrum.

Label the significant peaks with their corresponding wavenumbers.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a compound, which is invaluable for confirming its identity and elucidating its structure.
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Predicted Mass Spectrum Data

Molecular Ion (M⁺): m/z 191 (¹²C₁₁¹H₁₀³⁵Cl¹⁴N) and 193 (¹²C₁₁¹H₁₀³⁷Cl¹⁴N) in an approximate

3:1 ratio, which is characteristic of a compound containing one chlorine atom.

Major Fragment Ions:

m/z 176 ([M-CH₃]⁺): Loss of a methyl group.

m/z 156 ([M-Cl]⁺): Loss of the chlorine atom.

m/z 141 ([M-Cl-CH₃]⁺): Subsequent loss of a methyl group after the loss of chlorine.

Interpretation of the Mass Spectrum

The mass spectrum of 2-Chloro-3,8-dimethylquinoline is expected to show a prominent

molecular ion peak, which will confirm the molecular weight of the compound. The isotopic

pattern of the molecular ion, with two peaks separated by two mass units and a relative

intensity ratio of approximately 3:1, is a definitive indicator of the presence of a single chlorine

atom.

The fragmentation pattern will provide further structural information. The loss of a methyl group

(15 mass units) to give a fragment at m/z 176 is a likely fragmentation pathway. Another

significant fragmentation would be the loss of the chlorine radical (35 mass units) to yield a

fragment ion at m/z 156.

2-Chloro-3,8-dimethylquinoline
[M]⁺˙

m/z = 191/193

[M-CH₃]⁺
m/z = 176- •CH₃

[M-Cl]⁺
m/z = 156

- •Cl
[M-Cl-CH₃]⁺
m/z = 141

- •CH₃

Click to download full resolution via product page

Caption: Proposed mass spectrometry fragmentation pathway for 2-Chloro-3,8-
dimethylquinoline.
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Experimental Protocol for Mass Spectrometry
This protocol describes a general procedure for obtaining a mass spectrum using gas

chromatography-mass spectrometry (GC-MS) with electron ionization (EI).

Sample Preparation:

Prepare a dilute solution of 2-Chloro-3,8-dimethylquinoline (approximately 1 mg/mL) in

a volatile organic solvent such as dichloromethane or ethyl acetate.

GC-MS System Setup:

Use a GC-MS system equipped with a suitable capillary column (e.g., a 5% phenyl-

methylpolysiloxane column).

Set the GC oven temperature program to achieve good separation of the analyte from any

impurities. A typical program might start at 100°C, hold for 2 minutes, and then ramp to

280°C at 10°C/min.

Set the injector temperature to 250°C and the transfer line temperature to 280°C.

Use helium as the carrier gas at a constant flow rate.

For the mass spectrometer, use electron ionization (EI) at 70 eV.

Set the mass scan range from m/z 40 to 400.

Data Acquisition and Analysis:

Inject a small volume (e.g., 1 µL) of the sample solution into the GC.

The instrument software will acquire the mass spectrum of the compound as it elutes from

the GC column.

Analyze the resulting mass spectrum to identify the molecular ion and major fragment

ions.

Conclusion
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This technical guide provides a comprehensive overview of the predicted spectroscopic data

for 2-Chloro-3,8-dimethylquinoline, a key building block in synthetic chemistry. The detailed

analysis of the predicted ¹H NMR, ¹³C NMR, IR, and MS spectra, coupled with standardized

experimental protocols, offers a valuable resource for researchers working with this compound

and its derivatives. By understanding the spectroscopic fingerprint of 2-Chloro-3,8-
dimethylquinoline, scientists can confidently identify the compound, assess its purity, and

advance their research in the development of new chemical entities with potential applications

in medicine and materials science.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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